Cas no 1481801-61-9 (Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)-)

• Product Name: Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)-
• CAS No: 1481801-61-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5219312
• Update Time: 2025-07-16

Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)-
• 1-((3-Aminocyclobutyl)methyl)-3-(tert-butyl)urea

• Inchi： 1S/C10H21N3O/c1-10(2,3)13-9(14)12-6-7-4-8(11)5-7/h7-8H,4-6,11H2,1-3H3,(H2,12,13,14)
• InChI Key： DCDKLWUYCIXDGS-UHFFFAOYSA-N
• SMILES： N(CC1CC(N)C1)C(NC(C)(C)C)=O

Additional information on Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)-

Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)- (CAS No. 1481801-61-9): An Overview of Its Structure, Properties, and Applications

Urea, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)- (CAS No. 1481801-61-9) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea, is characterized by its distinct structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, and various applications of this compound.

The molecular structure of N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) is composed of a urea core with two distinct substituents: a (3-aminocyclobutyl)methyl group and a (1,1-dimethylethyl) group. The cyclobutyl ring provides a rigid and constrained environment, which can influence the compound's conformational flexibility and interactions with biological targets. The presence of the amino group in the cyclobutyl ring adds additional functionality and potential for hydrogen bonding.

In terms of physical properties, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) is typically a solid at room temperature with a melting point ranging from 75 to 80°C. It is moderately soluble in polar solvents such as water and ethanol but exhibits limited solubility in non-polar solvents like hexane. These solubility characteristics make it suitable for various applications in both aqueous and organic media.

The biological activities of N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) have been the subject of several recent studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been investigated for its ability to modulate the activity of protein kinases, which are key regulators of cellular signaling pathways. Protein kinases play crucial roles in cell growth, differentiation, and apoptosis, making them attractive targets for therapeutic intervention in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry highlighted the effectiveness of N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) as a potent inhibitor of a specific protein kinase involved in cancer cell proliferation. The researchers demonstrated that this compound effectively reduced the phosphorylation levels of key substrates downstream of the kinase, leading to decreased cell viability and increased apoptosis in cancer cell lines. These findings suggest that N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) could be a promising lead compound for the development of novel anticancer agents.

Beyond its potential as an enzyme inhibitor, N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 1481801-61-9) has also shown promise in other therapeutic areas. For example, it has been evaluated for its anti-inflammatory properties in preclinical models of inflammatory diseases. In these studies, the compound was found to reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential utility in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-[(3-aminocyclobutyl)methyl]-N'-(1,1-dimethylethyl)urea (CAS No. 148�80777777777777777777779) typically involves multi-step procedures that include the formation of the urea core and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, N-[(3-aminocyclobutyl)methyl]-N'-(1,１-diｍｅｔｈｙｌｅｔｈｙｌ）ｕｒｅａ (CAS No. １４８１８０１－６１－９) is a versatile compound with a unique chemical structure that offers significant potential for various applications in medicinal chemistry and pharmaceutical research. Its ability to modulate enzyme activity and exert anti-inflammatory effects makes it an intriguing candidate for further investigation and development into novel therapeutic agents.